Cas no 941926-74-5 (4-methoxy-1-(2-methylphenyl)-6-oxo-N-3-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide)
4-methoxy-1-(2-methylphenyl)-6-oxo-N-3-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 941926-74-5
- AKOS024628885
- F2213-0306
- 4-methoxy-6-oxo-1-(o-tolyl)-N-(3-(trifluoromethyl)phenyl)-1,6-dihydropyridazine-3-carboxamide
- 4-methoxy-1-(2-methylphenyl)-6-oxo-N-[3-(trifluoromethyl)phenyl]pyridazine-3-carboxamide
- 4-methoxy-1-(2-methylphenyl)-6-oxo-N-[3-(trifluoromethyl)phenyl]-1,6-dihydropyridazine-3-carboxamide
- 4-methoxy-1-(2-methylphenyl)-6-oxo-N-3-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide
-
- Inchi: 1S/C20H16F3N3O3/c1-12-6-3-4-9-15(12)26-17(27)11-16(29-2)18(25-26)19(28)24-14-8-5-7-13(10-14)20(21,22)23/h3-11H,1-2H3,(H,24,28)
- InChI Key: HZFWABGAXANIBS-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C=1)NC(C1C(=CC(N(C2C=CC=CC=2C)N=1)=O)OC)=O)(F)F
Computed Properties
- Exact Mass: 403.11437587g/mol
- Monoisotopic Mass: 403.11437587g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 705
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 71Ų
4-methoxy-1-(2-methylphenyl)-6-oxo-N-3-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2213-0306-2μmol |
4-methoxy-1-(2-methylphenyl)-6-oxo-N-[3-(trifluoromethyl)phenyl]-1,6-dihydropyridazine-3-carboxamide |
941926-74-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2213-0306-5μmol |
4-methoxy-1-(2-methylphenyl)-6-oxo-N-[3-(trifluoromethyl)phenyl]-1,6-dihydropyridazine-3-carboxamide |
941926-74-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2213-0306-10μmol |
4-methoxy-1-(2-methylphenyl)-6-oxo-N-[3-(trifluoromethyl)phenyl]-1,6-dihydropyridazine-3-carboxamide |
941926-74-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2213-0306-20μmol |
4-methoxy-1-(2-methylphenyl)-6-oxo-N-[3-(trifluoromethyl)phenyl]-1,6-dihydropyridazine-3-carboxamide |
941926-74-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2213-0306-1mg |
4-methoxy-1-(2-methylphenyl)-6-oxo-N-[3-(trifluoromethyl)phenyl]-1,6-dihydropyridazine-3-carboxamide |
941926-74-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2213-0306-2mg |
4-methoxy-1-(2-methylphenyl)-6-oxo-N-[3-(trifluoromethyl)phenyl]-1,6-dihydropyridazine-3-carboxamide |
941926-74-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2213-0306-3mg |
4-methoxy-1-(2-methylphenyl)-6-oxo-N-[3-(trifluoromethyl)phenyl]-1,6-dihydropyridazine-3-carboxamide |
941926-74-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2213-0306-4mg |
4-methoxy-1-(2-methylphenyl)-6-oxo-N-[3-(trifluoromethyl)phenyl]-1,6-dihydropyridazine-3-carboxamide |
941926-74-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2213-0306-5mg |
4-methoxy-1-(2-methylphenyl)-6-oxo-N-[3-(trifluoromethyl)phenyl]-1,6-dihydropyridazine-3-carboxamide |
941926-74-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2213-0306-10mg |
4-methoxy-1-(2-methylphenyl)-6-oxo-N-[3-(trifluoromethyl)phenyl]-1,6-dihydropyridazine-3-carboxamide |
941926-74-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
4-methoxy-1-(2-methylphenyl)-6-oxo-N-3-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 4-methoxy-1-(2-methylphenyl)-6-oxo-N-3-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide
4-Methoxy-1-(2-Methylphenyl)-6-Oxo-N-3-(Trifluoromethyl)Phenyl-1,6-Dihydropyridazine-3-Carboxamide: A Comprehensive Overview
The compound with CAS No. 941926-74-5, known as 4-methoxy-1-(2-methylphenyl)-6-oxo-N-3-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in modulating cellular pathways, making it a valuable candidate for drug discovery and development.
The molecular structure of 4-methoxy-1-(2-methylphenyl)-6-oxo-N-3-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide is characterized by a dihydropyridazine core, which serves as a scaffold for various functional groups. The presence of a methoxy group at position 4 and a trifluoromethyl-substituted phenyl group at position N introduces significant electronic and steric effects, influencing the compound's reactivity and bioavailability. These features make it a versatile molecule for exploring diverse chemical reactions and biological interactions.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and selective oxidations. Researchers have optimized reaction conditions to enhance yield and purity, ensuring scalability for potential industrial applications. The synthesis of 4-methoxy-1-(2-methylphenyl)-6-oxo-N-3-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide has been reported in several high-profile journals, underscoring its importance in modern organic chemistry.
In terms of biological activity, this compound has demonstrated potent inhibitory effects on key enzymes involved in inflammatory pathways. Studies conducted using cellular models have shown that 4-methoxy-1-(2-methylphenyl)-6-oxo-N-3-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide can effectively suppress the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary pharmacokinetic studies indicate favorable absorption and distribution profiles, which are critical for drug candidates targeting chronic inflammatory conditions.
The integration of computational chemistry tools has provided deeper insights into the molecular interactions of this compound. Molecular docking studies reveal that the dihydropyridazine core interacts favorably with the active site of target enzymes, enhancing its binding affinity. These findings are supported by experimental data from in vitro assays, which further validate the compound's bioactivity.
Looking ahead, the development of 4-methoxy-1-(2-methylphenyl)-6-oxo-N-3-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide into a therapeutic agent requires further preclinical testing to evaluate its safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process, paving the way for clinical trials in the near future.
In conclusion, 4-methoxy-1-(2-methylphenyl)-6 oxo N 3 (trifluoromethyl) phenyl 1 6 dihydropyridazine 3 carboxamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with promising biological properties, positions it as a strong candidate for addressing unmet medical needs. As research continues to unfold, this compound holds immense potential to contribute significantly to the development of innovative therapeutic solutions.
941926-74-5 (4-methoxy-1-(2-methylphenyl)-6-oxo-N-3-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)